Cas no 1203507-02-1 ((2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido2,1-b1,3benzothiazole)

• Product Name: (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido2,1-b1,3benzothiazole
• CAS No: 1203507-02-1
• MF: C₁₉H₂₀N₂S
• MW: 308.440503120422
• MDL: MFCD28411847
• CID: 2605019
• PubChem ID: 354333207
• Update Time: 2025-10-24

(2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido2,1-b1,3benzothiazole Chemical and Physical Properties

Names and Identifiers

• HBTM-2.1
• (2S,3R)-3,4-Dihydro-3-isopropyl-2-phenyl-2H-pyrimido[2,1-b]benzothiazole
• (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2h-pyrimido[2,1-b][1,3]benzothiazole
• (2R,3S)-(-)-3,4-Dihydro-3-(i-propyl)-2-phenyl-2H-pyrimido[2,1-b]benzothiazole
• OR51901
• D4808
• 2alpha-Phenyl-3alpha-isopropyl-3,4-dihydro-2H-pyrimido[2,1-b]benzothiazole
• (2S,3R)-2-phenyl-3-propan-2-yl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole
• D90333
• 1203507-02-1
• (2S,3R)-(+)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole
• MFCD28411847
• (+)-HyperBTM, HBTM-2.1
• CS-0105870
• (11S,12R)-12-isopropyl-11-phenyl-8-thia-1,10-diazatricyclo[7.4.0.0(2),?]trideca-2(7),3,5,9-tetraene
• (2S,3R)-(+)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole98+%
• (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido2,1-b1,3benzothiazole

• MDL： MFCD28411847
• Inchi： 1S/C19H20N2S/c1-13(2)15-12-21-16-10-6-7-11-17(16)22-19(21)20-18(15)14-8-4-3-5-9-14/h3-11,13,15,18H,12H2,1-2H3/t15-,18+/m0/s1
• InChI Key： RPBRMANNSNGNFS-MAUKXSAKSA-N
• SMILES： S1C2C=CC=CC=2N2C1=N[C@H](C1C=CC=CC=1)[C@@H](C2)C(C)C

Computed Properties

• Exact Mass: 308.13471982g/mol
• Monoisotopic Mass: 308.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 4.8

Experimental Properties

• Melting Point: 197.0 to 201.0 deg-C
• Specific Rotation: +288.4°

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido2,1-b1,3benzothiazole

Comprehensive Overview of (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole (CAS No. 1203507-02-1)

The compound (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole (CAS No. 1203507-02-1) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This bicyclic system combines pyrimidine and benzothiazole moieties with stereospecific substitutions at the 2- and 3-positions, creating a unique molecular architecture with potential for diverse applications. The isopropyl group at the 3-position and phenyl ring at the 2-position contribute to the compound's steric and electronic properties, making it particularly interesting for drug discovery programs targeting selective biological interactions.

Recent literature indicates growing interest in pyrimido-benzothiazole derivatives due to their demonstrated biological activities. The (2S,3R)-stereoisomer of this compound shows distinct advantages in molecular recognition processes compared to its stereochemical counterparts. Researchers have identified this scaffold as particularly promising for developing modulators of protein-protein interactions, with several patent applications filed in the past five years covering its potential therapeutic uses. The 3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole core provides a rigid framework that can be strategically modified to optimize pharmacokinetic properties while maintaining target engagement.

From a synthetic chemistry perspective, the preparation of CAS 1203507-02-1 involves sophisticated asymmetric synthesis techniques to control the critical (2S,3R) configuration. Advanced catalytic methods including organocatalysis and transition metal-catalyzed asymmetric transformations are typically employed to construct the stereocenters with high enantiomeric excess. The benzothiazole fusion introduces additional synthetic challenges that require careful optimization of reaction conditions to prevent decomposition of the sensitive heterocyclic system. Recent advances in continuous flow chemistry have shown promise for scaling up production of such complex molecules while maintaining excellent stereochemical purity.

The physicochemical properties of (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole make it particularly suitable for medicinal chemistry applications. With calculated logP values typically ranging between 3.5-4.2, the compound exhibits ideal lipophilicity for cell membrane penetration while retaining sufficient aqueous solubility for formulation development. The pyrimido[2,1-b][1,3]benzothiazole system demonstrates remarkable stability under physiological pH conditions, addressing a common limitation of many heterocyclic drug candidates. These characteristics have led to its investigation as a privileged scaffold in central nervous system drug discovery, where molecular properties must satisfy stringent blood-brain barrier penetration requirements.

Emerging research suggests potential applications of 1203507-02-1 beyond pharmaceuticals. Materials scientists have explored derivatives of this compound as organic semiconductors due to the extended π-conjugation in the fused ring system. The isopropyl-phenyl substitution pattern appears to enhance charge transport properties while maintaining solution processability—a rare combination in organic electronic materials. Several research groups have reported using similar structures as emitting layers in OLED devices, with the rigid 3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole framework helping to suppress non-radiative decay pathways and improve luminescence efficiency.

Analytical characterization of (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole requires specialized techniques due to its structural complexity. High-field NMR (≥500 MHz) is essential for complete assignment of all protons in the crowded aromatic region, while X-ray crystallography remains the gold standard for confirming the absolute configuration at the stereocenters. Modern mass spectrometry methods, particularly high-resolution Q-TOF instruments, can provide unambiguous molecular formula confirmation. The compound typically shows strong UV absorption around 270-290 nm and 330-350 nm, making HPLC-UV a reliable method for purity assessment during quality control procedures.

Current market trends indicate growing demand for enantiomerically pure heterocycles like CAS 1203507-02-1, driven by the pharmaceutical industry's need for chiral building blocks. Several specialty chemical suppliers have added this compound to their catalogs in response to researcher requests, with prices reflecting the challenging synthesis and purification requirements. The global market for such advanced intermediates is projected to expand at a CAGR of 8-10% over the next five years, particularly in regions with strong drug discovery ecosystems including North America, Western Europe, and parts of Asia. Custom synthesis services for pyrimido-benzothiazole derivatives have become increasingly popular as medicinal chemistry programs seek to explore structure-activity relationships around this privileged scaffold.

Environmental and safety considerations for handling 1203507-02-1 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be worn during manipulation. The compound should be stored under inert atmosphere at low temperatures (-20°C) to ensure long-term stability, particularly for the stereochemically sensitive centers. Waste disposal should comply with institutional guidelines for organic chemicals, with particular attention to potential environmental persistence given the fused heterocyclic structure.

Future research directions for (2S,3R)-3-Isopropyl-2-phenyl-3,4-dihydro-2H-pyrimido[2,1-b][1,3]benzothiazole are likely to focus on expanding its therapeutic applications through targeted derivatization. Computational chemistry approaches including molecular docking and dynamics simulations are being employed to design next-generation analogs with improved target selectivity. The development of more efficient synthetic routes remains an active area of investigation, with particular emphasis on green chemistry principles and atom economy. As the understanding of structure-property relationships for this class of compounds deepens, we anticipate seeing pyrimido[2,1-b][1,3]benzothiazole derivatives advancing into clinical trials for various indications within the next decade.